2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 2-(1-methyl-5-propan-2-yltriazol-4-yl)acetonitrile
• InChI: InChI=1S/C8H12N4/c1-6(2)8-7(4-5-9)10-11-12(8)3/h6H,4H2,1-3H3
• InChI Key: VDVCVUGSKUWMNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=NN1C)CC#N

Description

2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile is a nitrile-functionalized 1,2,3-triazole derivative characterized by a methyl group at the N1 position and an isopropyl (propan-2-yl) substituent at the C5 position of the triazole ring. The acetonitrile moiety (-CH2CN) at the C4 position introduces reactivity for further functionalization, such as nucleophilic additions or cyclization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile typically involves a multi-step process. One common method is the “click chemistry” approach, which utilizes the Huisgen 1,3-dipolar cycloaddition reaction between an azide and an alkyne. This reaction is highly efficient and can be carried out under mild conditions, often in the presence of a copper(I) catalyst.

• Step 1: Synthesis of Azide Intermediate

  • Starting Material: 1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazole
  • Reagent: Sodium azide (NaN₃)
  • Solvent: Dimethyl sulfoxide (DMSO)
  • Conditions: Room temperature, stirring for several hours

• Step 2: Cycloaddition Reaction

  • Azide Intermediate: Prepared in Step 1
  • Alkyne: Propargyl bromide
  • Catalyst: Copper(I) iodide (CuI)
  • Solvent: Tetrahydrofuran (THF)
  • Conditions: Room temperature, stirring for several hours

Industrial Production Methods

Industrial production of 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Nucleophilic substitution reactions can occur at the nitrile group, leading to the formation of amides or other derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Ammonia (NH₃), primary amines (RNH₂)

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones

Reduction: Formation of primary amines or alcohols

Substitution: Formation of amides or other substituted derivatives

Scientific Research Applications

2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as enzyme inhibitors or receptor modulators.

Industry: Utilized in the production of materials with specific properties, such as corrosion inhibitors and photostabilizers.

Mechanism of Action

The mechanism of action of 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile involves its interaction with specific molecular targets. The triazole ring can form strong hydrogen bonds and coordinate with metal ions, making it an effective ligand in enzyme inhibition. The compound can also interact with nucleic acids and proteins, affecting their function and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Core Structure	Key Substituents	Synthetic Yield	Notable Properties/Applications	Reference
2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	1,2,3-Triazole	-CH2CN (C4), -CH3 (N1), -CH(CH3)2 (C5)	N/A	Potential intermediate for agrochemicals/pharmaceuticals due to triazole’s bioactivity; nitrile enables further derivatization.	N/A
2-(2-(3-Hydroxypropyl)-5-methyl-1H-benzo[d]imidazol-1-yl)acetonitrile (5f)	Benzimidazole	-CH2CN (C1), -CH2CH2CH2OH (C2), -CH3 (C5)	41%	White solid; 1H NMR (δ 7.89, 7.33), HRMS-confirmed. Benzimidazole core suggests antimicrobial/antiviral applications.
2-(1-Methyl-3-phenyl-1H-1,2,4-triazol-5-yl)acetonitrile	1,2,4-Triazole	-CH2CN (C5), -CH3 (N1), -Ph (C3)	N/A	CAS 87924-04-7; phenyl group enhances π-stacking potential for material science applications (e.g., coordination chemistry).

Key Structural and Functional Differences :

Heterocyclic Core :

• The target compound’s 1,2,3-triazole core differs from the 1,2,4-triazole in and the benzimidazole in . 1,2,3-Triazoles are less common in natural products but are valued in click chemistry and drug design due to their metabolic stability.
• The benzimidazole in compound 5f is associated with DNA intercalation and kinase inhibition, making it pharmaceutically relevant.

The hydroxypropyl substituent in 5f introduces hydrogen-bonding capability, enhancing solubility and interaction with biological targets.

The 1,2,3-triazole core likely requires copper-catalyzed azide-alkyne cycloaddition (CuAAC), a standard click chemistry method.

Applications :

• Benzimidazole derivatives (e.g., 5f) are well-documented in antiviral and anticancer research.
• 1,2,4-Triazoles (e.g., ) are often used as ligands in coordination polymers or corrosion inhibitors.

Research Findings and Methodological Considerations

• Crystallography Tools : The SHELX suite (e.g., SHELXL, SHELXS) is widely used for small-molecule refinement and structure solution. For example, compound 5f’s structure was likely validated using such tools, given the HRMS and NMR data provided.
• Safety Data: Limited safety information is available for the compared compounds. For instance, the 1,2,4-triazole derivative in lacks publicly accessible SDS data, highlighting the need for caution in handling.